Cas no 134234-04-1 ((1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid)

• Product Name: (1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid
• CAS No: 134234-04-1
• MF: C₆H₉NO₂
• MW: 127.14116
• MDL: MFCD00211286
• CID: 822311
• PubChem ID: 10034643
• Update Time: 2025-06-10

(1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (1S,4R)-4-Aminocyclopent-2-enecarboxylic acid
• 2-Cyclopentene-1-carboxylicacid,4-amino-,(1S,4R)-(9CI)
• (-)-(1S,4R)-4-Aminocyclopent-2-enecarboxylic acid
• (1S,4R)-4-Amino-2-cyclopenten-1-carboxylic Acid
• (1S,4R)-4-AMino-2-cyclopenten-1-carboxylic Acid Hydrochloride
• CHEMBL145625
• 168471-40-7
• J-500473
• CS-0157300
• SCHEMBL607627
• DS-6084
• EN300-259931
• 2-Cyclopentene-1-carboxylicacid,4-amino-,(1R,4R)-rel-
• cis(1S,4R)-4-amino-2-cyclopentene-1-carboxylic acid
• AKOS015995250
• MFCD00211286
• AC-7956
• (1S,4R)-4-Aminocyclopent-2-enecarboxylicacid
• (1S,4R)-4-Amino-cyclopent-2-enecarboxylic acid
• (1S,4R)-4-aminocyclopent-2-ene-1-carboxylic acid
• CIS-4-AMINOCYCLOPENT-2-ENECARBOXYLIC ACID
• (-)-(1s,4R)-4-aminocyclopent-2-enecarboxylic acid, AldrichCPR
• DB-344514
• VTCHZFWYUPZZKL-UHNVWZDZSA-N
• DTXSID80907765
• 102579-72-6
• (1R,4R)-4-Aminocyclopent-2-enecarboxylic acid
• (1S,4R)-4-AMINO-2-CYCLOPENTENE-1-CARBOXYLIC ACID
• 134234-04-1
• (+/-)-cis-4-aminocyclopent-2-en-1-carboxylic acid
• BDBM50082746
• (1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid

• MDL： MFCD00211286
• Inchi： InChI=1S/C6H9NO2/c7-5-2-1-4(3-5)6(8)9/h1-2,4-5H,3,7H2,(H,8,9)/t4-,5+/m1/s1
• InChI Key： VTCHZFWYUPZZKL-UHNVWZDZSA-N
• SMILES： N[C@H]1C=C[C@@H](C(O)=O)C1

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Boiling Point: 266.6±40.0°C at 760 mmHg

(1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H317
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid

Introduction to (1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid (CAS No. 134234-04-1)

(1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid, identified by its CAS number 134234-04-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of cyclopentene derivatives, characterized by its unique stereochemical configuration and functional groups. The presence of both an amine and a carboxylic acid moiety makes it a versatile intermediate in the synthesis of various bioactive molecules.

The stereochemistry of (1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid is crucial for its biological activity, as enantiomeric purity plays a pivotal role in drug efficacy and safety. The specific configuration at the 1S and 4R positions contributes to its distinct interactions with biological targets, making it a valuable building block for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that modulate intracellular signaling pathways. (1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid has been explored as a potential scaffold for drugs targeting neurological disorders, cancer, and inflammatory conditions. Its cyclopentene ring provides a rigid framework that can be modified to enhance binding affinity and selectivity towards specific receptors or enzymes.

One of the most compelling aspects of (1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid is its role in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their dysregulation is associated with numerous diseases. By incorporating this compound into drug candidates, researchers aim to develop molecules that can inhibit pathogenic proteases while minimizing side effects on non-target enzymes.

Recent studies have highlighted the potential of (1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid in the development of antiviral drugs. The compound's ability to interfere with viral replication mechanisms makes it an attractive candidate for treating infectious diseases. Researchers have demonstrated that derivatives of this molecule can disrupt viral protease activity, thereby preventing the assembly and maturation of new virus particles.

The pharmaceutical industry has also explored the use of (1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid in the design of kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, playing a key role in cell signaling. Inhibiting specific kinases has been shown to be effective in treating cancers and inflammatory diseases. By leveraging the structural features of this compound, scientists have developed novel kinase inhibitors with improved potency and selectivity.

In addition to its therapeutic applications, (1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid has been utilized in biochemical research as a tool compound for studying enzyme mechanisms and substrate specificity. Its well-defined structure and reactivity make it an ideal candidate for computational modeling and experimental investigations.

The synthesis of (1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid presents both challenges and opportunities for organic chemists. The need for high enantiomeric purity requires sophisticated synthetic strategies, including asymmetric catalysis and chiral resolution techniques. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in drug discovery programs.

The future prospects for (1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. As our understanding of biological pathways continues to grow, so does the demand for innovative molecular tools like this compound. By harnessing its unique properties, scientists are poised to develop next-generation therapeutics that address unmet medical needs.